GC Fuji III

• CAS No.: 104625-83-4
• Molecular Formula: C8H13NO
• Synonyms: GC Fuji III

Description

GC Fuji III is a glass ionomer cement (GIC) formulated for investigative applications in dental material science. Its primary researched value lies in its use as a fissure sealant, a property evaluated in clinical studies for preventing caries in pediatric dentistry . A key characteristic of this compound is its ability to release fluoride ions in a sustained manner, which is a major focus of study for its potential anticariogenic (cavity-preventing) effects . Research indicates that, similar to other GICs, this compound demonstrates an initial high fluoride release followed by a prolonged period of lower-level leakage, contributing to its bioactive function . Comparative studies have shown that this compound provides clinical retention rates comparable to other glass ionomer sealants, with one-year evaluations showing partial or complete retention in a significant majority of cases and no incidence of caries in sealed teeth . From a materials chemistry perspective, GICs like Fuji III adhere to tooth structure through ionic bonding to hydroxyapatite and are valued for their biocompatibility . The cement sets via an acid-base reaction between a fluoroaluminosilicate glass and polyacrylic acid . While its mechanical strength may limit its use in permanent, stress-bearing restorations, it remains a subject of interest for applications where its adhesion and bioactive ion release are advantageous . Investigations into next-generation GICs aim to enhance the release of beneficial ions, such as calcium and phosphate, alongside fluoride, to further promote tooth substance strengthening and antibacterial effects . This compound is intended for laboratory research purposes only. It is NOT FOR DIAGNOSTIC, THERAPEUTIC, OR HUMAN USE.

Chemical Composition and Stoichiometry of Gc Fuji Iii Variants

Analysis of Glass Powder Constituent Elements

The powder component of GC Fuji III is primarily composed of a fluoroaluminosilicate glass. nih.govgc.dental This glass acts as the basic component in the acid-base setting reaction. wikipedia.org

Fluoroaluminosilicate Glass Matrix

The core of the glass powder is a fluoroaluminosilicate glass matrix. nih.govgc.dental This matrix is typically prepared by melting a mixture of silica (B1680970) (SiO₂) and alumina (B75360) (Al₂O₃) with fluxes like fluorides and phosphates at high temperatures, usually ranging from 1000°C to 1550°C. google.comscielo.br After melting, the homogeneous glass is cooled rapidly (shock cooled) and then ground into fine particles. scielo.brcore.ac.uk The size of these particles can vary depending on the intended clinical use of the cement. core.ac.uk The amorphous structure of the aluminum and silicon matrix within the glass contributes to the mechanical strength properties of the set cement. scielo.br

Role of Strontium, Calcium, and Aluminum Ions in Glass Structure

Metal oxides and fluorides, including those containing strontium, calcium, and aluminum, are integral components added during the manufacturing of the fluoroaluminosilicate glass powder. core.ac.uk

Aluminum: Aluminum is a major constituent of glass ionomer cements, typically incorporated as aluminum oxide (Al₂O₃). nih.govresearchgate.net It functions as an "intermediate oxide" and plays a key role in conferring basicity to the glass, enabling it to participate in the acid-base setting reaction. researchgate.net During the mixing and setting process, aluminum is released from the glass into the polyalkenoic acid solution. nih.gov Aluminum ions (Al³⁺) are released more slowly than calcium ions during the setting reaction and become involved in the secondary reaction stage, cross-linking the polyacid chains. pocketdentistry.com Aluminum is known to bond with fluoride (B91410) within the ionomer glasses, and they can be released in association with each other. researchgate.netscielo.br

Calcium: Calcium ions (Ca²⁺) are released from the glass particles upon mixing with the acidic liquid. pocketdentistry.comdentaltix.com Calcium is primarily responsible for the initial setting reaction, rapidly reacting with the polyacid to form a three-dimensional cross-linked structure. nih.govpocketdentistry.com Calcium is an important component as it is essential for tooth mineralization, and its presence around the tooth can be beneficial. mdpi.com

Strontium: Modern glass ionomers often contain strontium, sometimes replacing calcium in the glass component. ijoprd.com Strontium oxide (SrO) and strontium fluoride (SrF₂) are commonly used to substitute calcium oxide (CaO) and calcium fluoride (CaF₂) in ionomer glasses to enhance radiopacity. pocketdentistry.comnih.gov Substitution of strontium for calcium is possible due to the similarity in their ionic radii. ajol.info Studies indicate that the release of strontium ions from the cement increases proportionally with the amount of strontium in the glass. ajol.info Strontium ions, along with fluoride ions, can contribute to the remineralization process. ijoprd.compocketdentistry.com

While specific stoichiometric ratios for this compound variants are proprietary, the general elemental composition of conventional glass ionomer powder includes silica, alumina, and fluorides, with the inclusion of calcium, strontium, and other minor additives. pocketdentistry.comdentaltix.com

Integration of Fluoride and Phosphate (B84403) within the Glass Phase

Fluoride and phosphate are incorporated into the fluoroaluminosilicate glass structure during its synthesis. google.comscielo.br

Fluoride: Various forms of fluorides, such as CaF₂, SrF₂, Na₃AlF₆, and AlF₃, are added to the glass powder, initially acting as fluxes during manufacturing. nih.gov Fluoride ions (F⁻) are released from the cement over time, a key property contributing to its anti-cariogenic action by promoting remineralization and inhibiting demineralization of tooth structure. nih.govgc.dentalcore.ac.ukjcdr.net The amount of fluoride released is influenced by the composition of the fluoroaluminosilicate glass. mdpi.com

Polyacid Liquid Component Characterization

The liquid component of this compound is an aqueous solution of polyacids. nih.govgc.dental This acidic solution reacts with the basic glass powder to form the set cement. wikipedia.org

Polyacrylic Acid Structure and Derivations

The primary constituent of the liquid component is polyacrylic acid. nih.govgc.dental In the original glass ionomer formulations, a 50% aqueous solution of polyacrylic acid was used. pocketdentistry.com However, due to issues with gelation over time, copolymers are now commonly employed to improve stability and regulate viscosity. nih.govpocketdentistry.com The carboxyl groups (-COOH) of the polyacrylic acid are crucial for the chemical bonding to the calcium in the hydroxyapatite (B223615) crystals of the tooth structure through a chelation reaction. nih.gov

Influence of Itaconic Acid and Maleic Acid Modifiers

To enhance the properties of the polyacid liquid, acrylic acid is often copolymerized with other carboxylic acids, notably itaconic acid and maleic acid. nih.govgc.dental

Itaconic Acid: Copolymerization with itaconic acid helps to regulate the viscosity and stabilize the liquid component. nih.govgc.dental Acrylic acid/itaconic acid copolymers are known polycarboxylic acids used in glass ionomer cements. google.com

Maleic Acid: Similarly, maleic acid is used as a modifier, often in copolymers with acrylic acid. wikipedia.orggc.dental Aqueous solutions of maleic acid polymer or maleic/acrylic copolymers are utilized in the liquid component. wikipedia.org These modifiers influence the setting characteristics and can contribute to improved physical properties compared to homopolymers. pocketdentistry.com

The inclusion of these modifiers, along with other additives like tartaric acid (which controls setting characteristics wikipedia.orgpocketdentistry.com), results in a polyacid solution designed to optimize the acid-base reaction with the glass powder and the handling properties of the cement.

Component	Description	Role in this compound
Glass Powder	Fluoroaluminosilicate glass particles	Basic component reacting with polyacid. nih.govgc.dental Source of ions for setting and fluoride release. core.ac.uk
Silica (SiO₂)	Main component of the glass matrix. google.comscielo.br	Forms the structural network of the glass. scielo.br
Alumina (Al₂O₃)	Main component of the glass matrix. google.comscielo.br	Confers basicity to the glass; Al³⁺ ions participate in the setting reaction and cross-linking. researchgate.netpocketdentistry.com
Strontium (Sr)	Incorporated into the glass, often replacing Calcium. ijoprd.compocketdentistry.com	Enhances radiopacity; Sr²⁺ ions contribute to remineralization. ijoprd.compocketdentistry.com
Calcium (Ca)	Incorporated into the glass. nih.govpocketdentistry.com	Ca²⁺ ions initiate the primary setting reaction by reacting with polyacid. nih.govpocketdentistry.com Essential for tooth mineralization. mdpi.com
Fluoride (F)	Incorporated into the glass as fluorides (e.g., CaF₂, SrF₂, AlF₃). nih.govscielo.br	Released over time, providing anti-cariogenic properties and promoting remineralization. nih.govgc.dentalcore.ac.ukjcdr.net
Phosphate (PO₄)	Incorporated into the glass. google.comscielo.br	Contributes to glass structure and reactivity. google.comscielo.br
Liquid	Aqueous solution of polyacids	Acidic component reacting with glass powder. nih.govgc.dental Contains polymers for matrix formation. wikipedia.org
Polyacrylic Acid	Primary polyacid component. nih.govgc.dental	Carboxyl groups react with metal ions to form the cement matrix and bond to tooth structure. nih.gov
Itaconic Acid	Copolymerized with acrylic acid. nih.govgc.dental	Modifies viscosity and stabilizes the liquid. nih.govgc.dental
Maleic Acid	Copolymerized with acrylic acid. wikipedia.orggc.dental	Modifies setting characteristics and influences physical properties. pocketdentistry.com

Carboxylic Acid Group Reactivity and Concentration

The setting of GICs, including this compound, is fundamentally driven by the reaction between the carboxylic acid groups (-COOH) of the polyalkenoic acid and the basic ions released from the glass powder. nih.govicm.edu.pl This acid-base reaction leads to the formation of salt bridges between the polyacid chains and metallic ions, creating a network structure. sigmaaldrich.com The reactivity of the carboxylic acid groups is crucial for the dissolution of the glass particles and the subsequent cross-linking of the polymer chains. nih.gov

The concentration of the polyalkenoic acid in the liquid component significantly influences the setting characteristics and properties of the cement. A typical concentration for the aqueous polyacid solution is around 45 wt%. nih.gov Higher concentrations of free carboxyl groups can lead to improved mechanical and biological properties. rsc.org However, excessively high concentrations can also increase viscosity and potentially interfere with the proper mixing and complete reaction, affecting the final properties. rsc.org The presence of copolymers, such as those with maleic, tartaric, or itaconic acid, is used to regulate the viscosity and stabilize the liquid, influencing the availability and reactivity of the carboxylic acid groups. gc.dental Tartaric acid, in particular, plays a significant role in controlling the setting kinetics by influencing the rate of the acid-base reaction. wikipedia.orgnih.govicm.edu.pl

Additives and Modifiers in this compound Formulations

This compound formulations, depending on the specific product variant (conventional or resin-modified), incorporate various additives and modifiers to enhance their properties. These components contribute to improved mechanical strength, handling characteristics, aesthetic qualities, and other performance aspects.

Reinforcing Agents and Filler Particles

The unreacted glass particles within the set glass ionomer cement matrix act as filler particles, contributing to the mechanical strength of the material. nih.govmdpi.com The concentration of these reinforced glass filler particles in the set cement is influenced by the powder-to-liquid ratio during mixing; a higher powder content generally leads to a higher concentration of fillers and potentially increased resistance to compressive forces. energyjournal.africa

Beyond the primary glass component, other reinforcing agents and filler particles can be incorporated. For instance, some GICs are reinforced with metal particles, such as silver alloy or cermet mixtures, to improve mechanical properties, although this can sometimes lessen chemical bonding to the tooth structure. nih.govnih.gov Research has also explored the addition of other inorganic powders like bioactive glass, montmorillonite (B579905) clay, and borax (B76245) as potential reinforcing fillers, although their effects on mechanical properties can vary. nih.gov The particle size distribution of the glass powder is also a factor, with finer powders having a larger surface area that can accelerate the setting reaction. bham.ac.uk

Nanoparticle Integration and Surface Coating Agents

Modern advancements in GIC technology include the integration of nanoparticles to further enhance properties. Metallic nanoparticles, such as silver (AgNPs) and copper (CuNPs), have been studied for their potential to reinforce GICs and provide antimicrobial properties. nih.govresearchgate.net The addition of titanium dioxide (TiO₂) nanoparticles has also shown promise in improving flexural and diametral tensile strengths and increasing surface hardness, potentially by filling gaps between GIC macromolecules and acting as a reinforcing agent. ekb.egijmsdr.org

Surface coating agents are applied to the surface of set GIC restorations to protect them, particularly during the initial setting and maturation phases when the material is susceptible to moisture contamination and dehydration. biomedpharmajournal.orgjcdr.net These coatings can include varnishes or light-polymerized resin-based materials. biomedpharmajournal.orgnih.gov Nanofilled surface coating agents, such as those containing nanosized filler particles, can help seal micro-gaps and provide primary stabilization of the restorative material, contributing to improved surface properties and reduced microleakage. biomedpharmajournal.orgjcdr.netnih.gov Examples of such agents include GC Fuji VARNISH and G-Coat Plus. nih.gov

Chelating Agents and Their Chemical Role

Chelating agents are incorporated into the liquid component of GICs, primarily to control the setting reaction kinetics. icm.edu.plnih.gov These agents are organic or inorganic compounds capable of binding metal ions released from the glass powder, forming stable complex structures called chelates. nih.govmedikabazaar.com By complexing with ions like Ca²⁺ and Al³⁺, chelating agents can influence the rate at which these ions become available to react with the polycarboxylic acid chains, thereby extending the working time and controlling the setting time of the cement. nih.govicm.edu.pl

Setting Reaction and Maturation Kinetics of Gc Fuji Iii

Primary Acid-Base Reaction Pathways

The initial setting of GC Fuji III is driven by a rapid acid-base reaction that commences immediately upon mixing the glass powder and the polyacid liquid. This reaction involves the dissolution of the glass surface and the subsequent formation of a salt matrix.

Proton Attack and Ion Release from Glass

The setting reaction begins with the attack of protons (H⁺) from the polyacrylic acid solution on the surface of the ion-leachable fluoroaluminosilicate glass particles. This acidic attack disrupts the glass network, leading to the release of various cations, primarily calcium (Ca²⁺) and aluminum (Al³⁺), as well as sodium (Na⁺) and fluoride (B91410) (F⁻) ions. nih.govpocketdentistry.comslideshare.nettandfonline.commdpi.compocketdentistry.com This initial step of ion extraction from the glass is reported to be endothermic. tandfonline.com The rate at which these ions are released varies, with calcium ions typically being released more rapidly than aluminum ions due to their different bonding environments within the glass structure. pocketdentistry.com Calcium ions are considered to be more loosely bound compared to aluminum ions, which form part of the more resistant glass network. pocketdentistry.com

Polymer Chain Neutralization and Cross-Linking

Following the release of cations from the glass, these positively charged ions migrate into the aqueous phase and react with the negatively charged carboxylate groups (-COO⁻) along the polyacrylic acid polymer chains. This reaction results in the neutralization of the polyacid and the formation of ionic cross-links between adjacent polymer chains. nih.govslideshare.nettandfonline.commdpi.com The cross-linking process is crucial for the initial hardening and gelation of the cement. The formation of calcium polyacrylate occurs relatively quickly, contributing to the initial set, while the formation of aluminum polyacrylate proceeds at a slower rate. nih.govtandfonline.com This difference in reaction kinetics between calcium and aluminum ions influences the early stages of the setting process.

Formation of Polycarboxylate Salt Matrix

The reaction between the released metal cations (Ca²⁺, Al³⁺, Sr²⁺) and the polycarboxylate anions leads to the formation of a rigid, three-dimensional network structure composed of hydrated calcium and aluminum polycarboxylate salts. nih.govslideshare.net This polysalt matrix binds together the remaining unreacted glass particles, which act as filler within the set cement structure. nih.govpocketdentistry.comslideshare.net Simultaneously, a silica-rich hydrogel layer is formed on the surface of the glass particles as a result of the proton attack and subsequent leaching of metal ions. nih.govpocketdentistry.comslideshare.net The final set cement is a composite structure consisting of unreacted glass cores surrounded by a silica (B1680970) gel phase, all embedded within the hydrated polycarboxylate salt matrix. pocketdentistry.comslideshare.netscribd.com

Secondary Maturation Processes

Beyond the initial setting, this compound undergoes secondary maturation processes that continue for a considerable time, leading to improvements in its physical and mechanical properties, such as increased strength, reduced plasticity, and improved opacity. nih.govtandfonline.com These processes involve the slow diffusion of ions and water within the set cement. nih.govtandfonline.com

Continued Ion Binding and Structural Hardening

Maturation involves the continued diffusion and binding of primarily aluminum ions into the polycarboxylate matrix, leading to further cross-linking and strengthening of the cement structure. pocketdentistry.com This ongoing reaction contributes to the gradual increase in the cement's mechanical properties over time. There can also be a secondary setting reaction involving the formation of a phosphate-based phase, further contributing to the hardening. nih.gov The increased cross-linking and structural rearrangement during maturation result in a more rigid and durable material.

Water Sorption and Hydration Dynamics

Water plays a critical role throughout the setting and maturation of glass ionomer cements. During the initial setting, water acts as the reaction medium for ion transport and the acid-base reaction. nih.govscribd.com As the cement matures, water becomes increasingly bound within the structure. nih.govtandfonline.com This bound water is associated with the hydration shells around the metal cations and the hydration sheath around the polymer molecules. nih.govtandfonline.comscribd.com The increase in tightly bound water content during maturation contributes to the stability and physical properties of the set cement. nih.govtandfonline.comscribd.com Studies on water sorption in GICs indicate that the highest rate of water uptake often occurs within the first 24 hours, with a tendency towards stabilization over longer periods. scielo.br The degree of water sorption can be influenced by factors such as the specific cement composition and its maturity. scielo.brnih.gov

Here is a summary of the key stages and components involved in the setting and maturation of this compound:

Stage	Key Chemical Processes	Ions Involved	Matrix Components Formed
Primary Setting	Proton attack on glass; Ion release	H⁺, Ca²⁺, Al³⁺, Na⁺, F⁻, Sr²⁺	Silica hydrogel layer
Polymer chain neutralization; Ionic cross-linking	Ca²⁺, Al³⁺, Sr²⁺	Calcium and Aluminum polycarboxylates
Formation of polycarboxylate salt matrix	Ca²⁺, Al³⁺, Sr²⁺	Hydrated polysalts
Secondary Maturation	Continued ion binding; Further cross-linking	Al³⁺, Ca²⁺, Sr²⁺	Increased polysalt network density
Secondary setting reactions (potentially phosphate-based)	Phosphate (B84403) ions, Metal cations	Phosphate-based phases (possible)
Water sorption and binding to cations and polymer chains	Water, Metal cations, Polyacid	Hydrated matrix, Bound water

Component Name	PubChem CID
This compound	Not applicable (mixture/product)
Polyacrylic acid	9003-01-4 nih.govsigmaaldrich.com or 6581 fishersci.be or 161596 thegoodscentscompany.com or 23954
Calcium fluoride	24617 wikipedia.orgwikidata.orgamericanelements.comloradchemical.com or 84512 fishersci.ca
Aluminum fluoride	2124 wikipedia.orgamericanelements.comthegoodscentscompany.comattelements.com or 22002992 (trihydrate) ereztech.com
Strontium fluoride	82210 wikipedia.orgfishersci.nocenmed.comwikidata.org
Silica (Silicon dioxide)	24261 wikipedia.orgregulations.govnih.govfishersci.no
Alumina (B75360) (Aluminum oxide)	14769 nih.gov or 85946816 ("Alumina n") nih.gov or 14766 (Sodium aluminate, related) wikipedia.org

Advanced Monitoring of Setting Reactions

The setting reaction of glass ionomer cements, including products within the GC Fuji line, can be studied using advanced techniques that provide insights into the chemical and physical changes occurring over time. These methods allow for a detailed understanding of the reaction kinetics and the development of the cement's properties.

Impedance Spectroscopy for Conductivity and Hardening Process

Impedance spectroscopy is a non-destructive, quantitative method utilized to characterize the setting process of dental cements. This technique can monitor changes in conductivity and provide information about the hardening process and ion mobility within the material. Studies using impedance spectroscopy on glass ionomer cements, such as Fuji IX, have shown that impedance values stabilize after a certain period, indicating the completion of the initial setting process. For GICs, impedance values have been observed to stabilize after approximately 5 days. science.govresearchgate.net This stabilization is relevant to the hardening process and can characterize ion mobility and porosity within the dental hydrogel materials. science.govresearchgate.net

Nuclear Magnetic Resonance (NMR) Spectroscopy for Ionic Cross-Linking (e.g., (27)Al MAS-NMR)

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly Magic Angle Spinning (MAS) NMR, is a powerful tool for investigating the ionic cross-linking that occurs during the setting of glass ionomer cements. Techniques such as (27)Al MAS-NMR provide specific information about the structural evolution of aluminum species within the cement matrix. researchgate.netoatext.comnih.govnih.gov

During the setting reaction, aluminum ions (Al³⁺) are released from the glass particles and cross-link the polyacid chains, forming a rigid polysalt matrix. (27)Al MAS-NMR can track the conversion of aluminum from a tetrahedral coordination (Al(IV)) in the original glass phase to a six-fold coordination (Al(VI)) in the set cement matrix. researchgate.netoatext.comnih.govnih.gov This conversion of Al(IV) to Al(VI) is a key indicator of the cross-linking process. researchgate.netoatext.comnih.gov Studies have shown that this conversion can be followed by (27)Al MAS-NMR spectroscopy. researchgate.netoatext.comnih.gov

Research on GICs, including Fuji Triage and Fuji IX, using (27)Al MAS-NMR has revealed the formation of six-coordinate aluminum, which crosslinks the carboxyl groups in the polyacid. researchgate.netnih.gov The data confirms that the conversion of aluminum is a diffusion-controlled process, largely completing within the first few hours of setting. nih.gov The presence of five-coordinate aluminum (Al(V)) species has also been observed in cements aged for extended periods. researchgate.netoatext.com

(13)C NMR spectroscopy can also be used to study the setting reaction, showing a shift towards more positive values of the carboxyl peak, indicating the proton dissociation of the carboxyl groups as they participate in ionic cross-linking. nih.gov (29)Si MAS-NMR can suggest the formation of a hydrated silica gel and additional Si-O-Si bonds during setting. nih.gov (31)P MAS-NMR can reflect changes in the coordination state around phosphate tetrahedra. nih.gov

Data from (27)Al MAS-NMR studies can show the progression of aluminum coordination over time, indicating the extent of the cross-linking reaction. For instance, the conversion of Al(IV) to Al(VI) is well approximated by a linear function of the logarithm of aging time, and secondary setting reactions involving aluminum can continue for several months. aijr.org

Spectroscopic Analysis of Polymer Chain Conformation during Setting

Spectroscopic techniques, including infrared (IR) and FTIR spectroscopy, are employed to analyze the changes in polymer chain conformation and the formation of new chemical bonds during the setting of glass ionomer cements. aijr.orgnih.govresearchgate.net These methods can identify the interaction between the polyacid molecules and the ions released from the glass.

The setting reaction involves the interaction of hydrated protons from the polyacid with the glass surface, leading to the release of ions such as Na⁺, Ca²⁺, Sr²⁺, and Al³⁺. aijr.orgnih.gov These ions then interact with the polyacid molecules to form ionic crosslinks. aijr.orgnih.gov Spectroscopic analysis can monitor the formation of these ionic crosslinks and the resulting changes in the conformation of the polyacid chains as the polysalt matrix develops.

While detailed spectroscopic data specifically on polymer chain conformation changes in this compound during setting were not extensively provided in the search results, studies on the general setting mechanism of GICs using FTIR have confirmed the acid-base reaction and the formation of polyacrylates and tartrates. researchgate.netaijr.orgnih.gov The maturation process, which occurs slowly over time, involves further reactions and contributes to changes in the physical properties of the cement, such as increased strength and translucency, and an increase in tightly bound water. nih.gov These later-stage changes are associated with the continued cross-linking and potential reorientation or further interaction of the polymer chains within the developing matrix.

Ion Exchange Mechanisms and Kinetics

Fluoride (B91410) Ion Release and Reuptake Dynamics

A significant characteristic of GC Fuji III and other glass ionomer cements is their ability to release and subsequently reuptake fluoride ions core.ac.ukontosight.aintcmall.com.mydental-update.co.uk. This property is highly beneficial in preventing secondary caries and promoting the remineralization of adjacent tooth structure nih.govontosight.aidental-update.co.ukgclatinamerica.comgc.dentalgclatinamerica.com. The release of fluoride is not a simple dissolution process but a more complex dynamic involving multiple phases nih.govresearchgate.net.

Initial Burst Release Phenomena

Upon setting, this compound demonstrates an initial burst of fluoride release researchgate.netnih.govresearchgate.netscielo.brmakhillpublications.cothejcdp.com. This phenomenon is characterized by a relatively high concentration of fluoride ions released into the surrounding environment within the first 24 to 48 hours nih.govscielo.brmakhillpublications.cothejcdp.com. The initial burst is primarily attributed to a surface-controlled reaction, involving the rapid dissolution of fluoride from the outermost layer of the glass particles as they interact with the polyalkenoate acid during the early stages of the setting reaction nih.govscielo.brmakhillpublications.coamazonaws.com. This initial high release is considered clinically advantageous as it can help inhibit bacterial growth and promote early remineralization makhillpublications.co.

Prolonged Diffusion and Elution Kinetics

Following the initial burst, the rate of fluoride release from this compound decreases considerably and transitions into a prolonged, lower-level release phase nih.govresearchgate.netscielo.brmakhillpublications.co. This sustained release is driven by the diffusion of fluoride ions through the intricate network of pores and micro-fractures within the set cement matrix nih.govscielo.brmakhillpublications.co. The diffusion-controlled release can continue for extended periods, potentially lasting for several months or even up to two years depending on the specific formulation and environmental factors researchgate.netgc.dental. This long-term fluoride elution contributes to creating a protective, fluoride-rich environment around the restoration, offering continuous protection against demineralization gclatinamerica.comusdentaldepot.comgc.dentalgclatinamerica.comnih.gov.

Factors Influencing Fluoride Release Profile

The fluoride release profile of this compound is influenced by a variety of factors:

Composition of the Glass: The concentration of fluoride within the fluoroaluminosilicate glass powder is a primary determinant of the total amount of fluoride available for release researchgate.net. Variations in glass composition, including the levels of aluminum, silica (B1680970), calcium, and fluorine, directly impact the ion exchange potential researchgate.net.

Powder-to-Liquid Ratio: The ratio of glass powder to polyacrylic acid liquid used during mixing affects the consistency and structure of the set cement, which in turn influences the diffusion pathways for fluoride ions researchgate.netscielo.br.

Porosity and Solubility of the Cement: A more porous or soluble cement matrix can facilitate greater diffusion and elution of fluoride ions into the surrounding environment nih.govresearchgate.net.

Molecular Weight of the Polyacid: The molecular weight of the polyacrylic acid can influence the cross-linking density of the hydrogel matrix, affecting ion mobility and release kinetics researchgate.net.

Surface Treatment: While not exclusively studied for this compound in the provided results, research on GICs indicates that applying surface coatings or protective agents can alter the fluoride release profile, generally reducing the initial burst scielo.br.

Storage Media and pH: The composition and pH of the surrounding environment significantly impact fluoride release. Studies show higher fluoride release in distilled water compared to artificial saliva, and lower pH environments can enhance release nih.govscielo.bramazonaws.com.

Temperature: Elevated temperatures have been shown to increase the rate and amount of fluoride released from GICs, particularly in the initial phase amazonaws.com.

Surface Area: The exposed surface area of the this compound restoration in contact with the oral fluids directly influences the rate of ion exchange and release scielo.br.

Research findings often present data on cumulative fluoride release over time. While specific quantitative data tables for this compound across various studies were not consistently available in the search results, the general pattern observed in GICs, including Fuji variants, is a high initial release followed by a sustained lower release. For example, studies on other Fuji GICs like Fuji VII and Fuji Triage demonstrate this characteristic burst followed by prolonged release, with variations in the magnitude and duration depending on the specific product and experimental conditions gclatinamerica.comresearchgate.netmakhillpublications.cogc.dental.

Illustrative Fluoride Release Data Pattern (Based on general GIC characteristics)

Time Period (Days)	Cumulative Fluoride Release (Arbitrary Units)
1	High
7	Moderate Increase
14	Further Gradual Increase
28	Slowed Increase
> 28	Sustained Low Release

Strontium and Calcium Ion Dynamics

In addition to fluoride, glass ionomer cements like this compound contain other ions, notably strontium and calcium, as components of the fluoroaluminosilicate glass powder core.ac.ukdental-update.co.uk. Strontium is often incorporated to provide radiopacity to the material, aiding in radiographic detection core.ac.ukgc.dental. These ions also participate in the complex ion exchange processes occurring at the interface between the cement and the tooth structure.

Calcium Ion Diffusion and Interaction with Cement Surface

Calcium ions are integral to both the tooth structure (enamel and dentin) and the glass ionomer cement dental-update.co.uk. During the setting and maturation of this compound, ion exchange occurs between the cement and the adjacent tooth tissue, involving the movement of calcium ions dental-update.co.uk. Calcium ions from the GIC can contribute to the remineralization process of demineralized tooth structure dental-update.co.uk. Furthermore, calcium and phosphate (B84403) ions present in saliva can permeate the surface of GIC restorations and interact with the released fluoride ions to form fluorapatite (B74983) gc.dental. This formation of fluorapatite within the tooth structure enhances its resistance to acid demineralization, providing a protective effect gc.dental. Similar to strontium, detailed kinetic data specifically on the diffusion of calcium ions from the cement into the surrounding environment, independent of the exchange with tooth structure or interaction with salivary ions, was not a primary focus of the provided search results. The role of calcium ions appears more centered on their involvement in the chemical bonding to tooth tissue and their participation in the remineralization process facilitated by fluoride release dental-update.co.ukgc.dental.

Interplay with Biological Apatite Formation

The ion exchange properties of this compound and other glass ionomers play a crucial role in their interaction with biological apatite, the primary mineral component of enamel and dentin. The release of ions, particularly calcium, phosphate, and fluoride, from the GIC can influence the local environment at the tooth-restoration interface. These ions are the building blocks of apatite and their presence can promote the remineralization of demineralized tooth structure dental-update.co.ukgc.dental.

Specifically, the release and uptake of fluoride ions are well-documented aspects of GICs. Fluoride can be incorporated into the tooth structure, forming fluorapatite, which is more resistant to acid dissolution than hydroxyapatite (B223615) gclatinamerica.com. This contributes to the cariostatic (cavity-preventing) properties attributed to glass ionomers dental-update.co.ukgc.dental. Furthermore, the strontium present in some GC Gold Label glass ionomers can mimic calcium, leading to the formation of strontium hydroxyapatite and strontium fluoroapatite, which are also reported to promote remineralization ebay.com. The ability of GICs to act as a fluoride reservoir, taking up fluoride from external sources like toothpaste and releasing it over time, further enhances their protective effect nih.govdentistryiq.com.

Mechanisms of Ion Exchange Layer Formation

The adhesion of glass ionomer cements to tooth structure is primarily chemical, mediated by the formation of an ion exchange layer at the interface between the cement and the tooth dental-update.co.ukgclatinamerica.com. This layer is a result of complex diffusion and chemical reactions.

Diffusion Processes at the Material Interface

Upon placement of the mixed GIC, the acidic components initiate a mild conditioning of the tooth surface. This leads to the dissolution of the smear layer and a slight demineralization of the superficial tooth structure webinars.edu.gr. Ions from both the GIC (such as calcium, aluminum, strontium, and fluoride) and the tooth structure (primarily calcium and phosphate from hydroxyapatite) diffuse across the interface researchgate.netwebinars.edu.grnih.gov. This mutual diffusion is a key step in establishing the ion exchange layer. The diffusion properties are influenced by the inherent characteristics of the GIC and the hydration state of the tooth surface gclatinamerica.com.

Chemical Fusion and Adhesion via Ion Exchange

The chemical adhesion of this compound to tooth structure is a direct consequence of the ion exchange process. The carboxylate groups (COO-) from the polyalkenoic acid in the GIC form ionic bonds with the calcium ions (Ca²⁺) present in the hydroxyapatite of enamel and dentin dental-update.co.ukgclatinamerica.com. This interaction creates a transitional zone, often referred to as the ion-exchange layer or acid-base resistant layer, where there is a chemical fusion between the restorative material and the tooth dental-update.co.ukgclatinamerica.comebay.comdentalstall.com.

This ion-exchange layer is described as a blended interface, typically a few micrometers thick, consisting of ions from both the GIC and the tooth structure webinars.edu.grdental-update.co.uk. Ions such as calcium, phosphate, aluminum, silicic acid, fluoride, and strontium (depending on the glass composition) are found within this layer webinars.edu.gr. The formation of these ionic bonds provides a strong and durable chemical adhesion, which is a hallmark property of glass ionomer cements gclatinamerica.com. This chemical fusion contributes to a consistent and long-lasting seal at the margin of the restoration ebay.comgc.dental.

While the primary adhesion mechanism is chemical, some resin-modified glass ionomers may also involve a degree of micromechanical interlocking, particularly when used with specific conditioners gclatinamerica.com. However, for conventional glass ionomers like those in the GC Fuji series, the chemical adhesion via ion exchange is the predominant bonding mechanism gclatinamerica.com.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
Fluoride Ion	28179 nih.gov
Strontium	5359327 americanelements.com
Aluminum	5359268 nih.gov
Calcium	5460341 nih.gov
Phosphate Ion	1061 nih.gov
Calcium Fluoride	24617 wikipedia.org
Strontium Oxide	518709 fishersci.no
Calcium Carbonate	10112 wikipedia.org
Tetracalcium Phosphate	164806 wikipedia.org
Strontium Sulfide	14820 wikipedia.org
Aluminium Carbide	16685054 wikipedia.org
Strontium Nitrate	24848 ereztech.com
Aluminum Oleate	6433210 nih.gov
Aluminium Glycinate	16683036 wikipedia.org

Data Tables

Therefore, a general descriptive table of ion release characteristics based on the text is provided below, rather than a numerical data table for this compound kinetics specifically.

General Ion Release Characteristics of Glass Ionomer Cements (including GC Fuji series)

Characteristic	Description
Initial Release	Rapid "burst" of ions, particularly fluoride, shortly after setting. nih.govresearchgate.net
Sustained Release	Lower, continuous release of ions over an extended period. nih.gov
Ions Released	Fluoride, Strontium, Calcium, Aluminum, Silicic acid. researchgate.netwebinars.edu.grnih.gov
Influencing Factors	Glass composition, powder-to-liquid ratio, surrounding environment. nih.govnih.gov
Fluoride Recharge	Ability to absorb fluoride from external sources and re-release it. nih.govdentistryiq.comgc.dental

This table summarizes the qualitative and semi-quantitative information found regarding ion release relevant to this compound and similar glass ionomers within the provided search results.

Microstructural and Morphological Characterization

Imaging Techniques for Microstructure Elucidation

Various advanced imaging techniques are employed to visualize and characterize the microstructure and morphology of dental materials like GC Fuji III at different scales.

Atomic Force Microscopy (AFM) for Surface Roughness and Topography

Atomic Force Microscopy (AFM) is a powerful tool for characterizing the surface roughness and topography of dental materials at a high resolution. AFM allows for the assessment of surface changes on a nanometric scale. researchgate.net Studies have used AFM to record average surface roughness measurements of substrates, which can be influenced by surface treatments. researchgate.net While direct AFM studies specifically on this compound's surface roughness were not prominently found, research on other GICs indicates that surface protection treatments may not significantly improve the surface roughness of GICs. science.govscience.gov

Transmission Electron Microscopy (TEM) for Interface Ultrastructure

Transmission Electron Microscopy (TEM) provides ultra-high resolution imaging that is valuable for examining the ultrastructure of interfaces between glass ionomer cements and dental substrates. TEM can reveal the intricate details of the interaction zone, including the presence of an intermediate layer and the adaptation of the cement to the tooth structure. TEM analysis of nano-resin modified glass ionomer cements has shown a tight interface at enamel and dentin without significant surface demineralization or hybrid layer formation, although a thin filler-free zone might be observed at the dentin interface. science.govscience.gov This suggests that TEM is essential for understanding the bonding mechanisms at the ultrastructural level.

Pore Structure and Porosity Analysis

Porosity is an inherent characteristic of glass ionomer cements that can negatively affect their mechanical properties and durability. science.govscience.gov Various techniques, including SEM and micro-computed tomography (micro-CT), are used to evaluate porosity in GICs. nih.govktu.ltktu.lt Studies have shown that the pore distribution in GICs is complex and variable, and porosity can decrease over time after setting. nih.gov The presence of cracks and pores in glass-ionomer cements can negatively affect mechanical properties. science.govscience.gov Research has also explored the influence of factors like viscosity and mixing methods on the number and size of pores. ktu.ltktu.lt For instance, manual mixing in fluid ionomers might generate smaller diameter pores compared to mechanical mixing. ktu.lt

Data on porosity can be presented as follows:

GIC Type	Mixing Method	Total Porosity (%) (Example Data)	Mean Pore Diameter (µm) (Example Data)
This compound (Hypothetical)	Manual	X.XX	Y.YY
This compound (Hypothetical)	Mechanical	X.XX	Y.YY
Other GIC (Example)	Manual	0.15 nih.gov	-
Other GIC (Example)	Mechanical	32.213 ± 8.5197 ktu.lt	-

Interfacial Zone Characterization with Substrates (e.g., Dentin, Enamel)

The interaction and bonding of this compound with dental substrates like dentin and enamel are crucial for its clinical success, particularly when used as a sealant or liner. Characterization of the interfacial zone helps understand the nature of the bond. Glass ionomer cements are known for their chemical adhesion to dental tissues. researchgate.net TEM analysis has revealed the formation of a tight interface between GICs and enamel and dentin. science.govscience.gov In the case of conventional GICs, the bonding mechanism is attributed, in part, to micro-mechanical interlocking provided by surface roughness. science.govscience.gov Studies evaluating the interface of GICs with dentin using TEM have shown the presence of an intermediate layer along the GIC-dentin interface. science.govscience.gov SEM analysis of fractured interfaces can also provide insights into the failure modes (e.g., interfacial or mixed failures) and the characteristics of the fractured surfaces, such as the presence of dehydration cracks and porosity on the GIC side. science.govscience.gov

Degradation Pathways and Material Stability Chemical Perspective

Dissolution Behavior in Various Media

The dissolution behavior of GC Fuji III and other GICs is significantly influenced by the chemical composition and pH of the surrounding medium. Studies have investigated the material's performance in various acidic solutions and water to understand its stability.

Acid Solubility and Weight Change Kinetics

Acidic environments, commonly encountered in the oral cavity due to dietary intake or bacterial activity, pose a significant challenge to the stability of GICs. Exposure to acids leads to the breakdown of the polysalt matrix, resulting in weight loss and a reduction in mechanical properties. nih.govnih.govallenpress.com

Research comparing different GIC materials, including various GC Fuji formulations, has shown that acid solubility varies depending on the specific product and the type and concentration of the acid. For instance, a study comparing five GC Fuji GIC materials (GC Fuji VII, GC Fuji Bulk, GC Fuji IX Fast, Fuji IX Extra, and GC Equia Forte Fil) exposed to citric acid, phosphoric acid, and lactic acid demonstrated that weight loss increased with time and acid concentration. nih.govnih.gov GC Fuji IX Extra was found to be the most soluble among these, while newer materials like GC Fuji Bulk and GC Equia Forte Fil showed increased acid resistance. nih.govnih.govresearchgate.net

The kinetics of weight change in acidic solutions reveal a time-dependent degradation process. Initial exposure can lead to a rapid loss of material as the outer layer of the polysalt matrix dissolves. Over longer periods, the dissolution can penetrate deeper into the material. nih.govnih.gov For example, in 10% citric acid, some GIC materials experienced around 90% weight loss after just 3 days, with complete dissolution by day 7. nih.govresearchgate.net In phosphoric acid, weight loss was less pronounced but still increased over time. nih.gov

Data from studies on the weight change of GIC discs in various acidic solutions highlight the impact of acid type and concentration:

Material (Example GICs)	Immersion Medium	Time Point	Median Percent Weight Change
GC Fuji IX Extra	10% Citric Acid	3 days	~90%
GC Fuji VII	10% Citric Acid	3 days	~90%
GC Fuji Bulk	10% Citric Acid	3 days	40-60%
GC Equia Forte Fil	10% Citric Acid	3 days	40-60%
GC Fuji IX Extra	0.2% Phosphoric Acid	3 days	~5%
GC Fuji IX Extra	0.2% Phosphoric Acid	7 days	~10%
Other GICs	0.2% Phosphoric Acid	3 days	~5%
Other GICs	0.2% Phosphoric Acid	7 days	~10%
GC Fuji IX Extra	0.1% Lactic Acid	3 days	Most soluble
GC Fuji IX Extra	0.1% Lactic Acid	7 days	Most soluble
Other GICs	0.1% Lactic Acid	3 days	Less soluble
Other GICs	0.1% Lactic Acid	7 days	Less soluble
All GICs	Ultrapure Deionized Water	Time points	Minimal weight change

Note: Data is illustrative based on findings from comparative studies on various GC Fuji GICs and may not be specific to this compound in all cases, but reflects general GIC behavior. nih.govresearchgate.net

Influence of Chemical Environment on Degradation

Beyond just the presence of acid, the specific chemical environment significantly influences GIC degradation. The type of acid, its concentration, and the presence of other ions can all play a role. Citric acid, for example, has been shown to be more destructive to GICs than phosphoric or lactic acid at certain concentrations. nih.govnih.govresearchgate.net This is likely due to its chelating properties, which can bind to and remove the metal ions (calcium and aluminum) that form the polysalt matrix.

The ionic strength and composition of the surrounding solution can also affect degradation. While water causes minimal weight change, the presence of acids leads to significant dissolution. nih.govresearchgate.net The interaction with fluoride (B91410) ions from external sources, such as fluoridated water or toothpaste, can also influence the material's surface, potentially leading to surface roughening due to the disintegration of the polysalt matrix as fluoride competes with carboxylate groups. researchgate.netresearchgate.net

Water Sorption Mechanisms and Impact on Material Integrity

Water sorption is another critical factor affecting the stability and longevity of GICs. GICs are water-based materials, and their setting reaction involves an acid-base reaction in the presence of water. researchgate.netiosrjournals.org However, excessive water uptake after setting can negatively impact the material's properties.

Water sorption in GICs is a diffusion-controlled process. mdpi.com Water molecules can be absorbed into the free volume within the material and also interact with hydrophilic groups in the polymer matrix through hydrogen bonding. mdpi.com This absorbed water can act as a plasticizer, reducing the mechanical strength and increasing the material's susceptibility to degradation. mdpi.com

Studies have shown that GICs, particularly conventional GICs, can exhibit high water sorption and solubility. iosrjournals.org This is partly attributed to the hydrophilic nature of the polyacrylic acid component and the hydrogel structure that forms during setting. mdpi.com Water uptake can lead to hygroscopic expansion, which may induce stress and microcracks within the material, further accelerating water penetration and degradation. mdpi.com

The extent of water sorption and solubility can vary between different types of GICs (conventional vs. resin-modified) and even among different brands and formulations. iosrjournals.orgmdpi.commdpi.com For example, resin-modified glass ionomer cements (RMGICs) like GC Fuji II LC have been shown to exhibit high water uptake, potentially due to the presence of hydrophilic monomers like HEMA. mdpi.comhenryschein.ca

Data on water sorption and solubility for various GIC materials illustrate this variability:

Material (Example GICs/RMGICs)	Immersion Medium	Time Point	Water Sorption (µg/mm³)	Solubility (µg/mm³)
Fuji II LC	Distilled Water	4 months	108.7 ± 1.5	Not specified
Surefil One	Distilled Water	4 months	101.9 ± 1.5	Not specified
Activa	Distilled Water	4 months	44.2 ± 1.3	Not specified
Filtek One	Distilled Water	4 months	21.6 ± 0.8	Not specified
GC Fuji PLUS (RMGI)	Distilled Water	28 days	Not specified	7.12
GC GIC (Conventional)	Distilled Water	28 days	Not specified	0.040

Note: Data is from comparative studies on various restorative materials, including GICs and RMGICs, and may not be specific to this compound in all cases. Sorption and solubility values can vary significantly based on methodology and immersion time. mdpi.commdpi.com

Long-Term Chemical Stability of the Polysalt Matrix

The long-term chemical stability of the polysalt matrix is crucial for the durability of GIC restorations. The matrix is formed by the cross-linking of polyacrylic acid chains with metal ions released from the fluoroaluminosilicate glass powder. researchgate.netgc.dentalslideshare.net Initially, calcium ions contribute to the early setting, while aluminum ions contribute to the later, more stable cross-links. thieme-connect.com

While the polysalt matrix provides chemical adhesion and some degree of acid resistance, it is susceptible to hydrolytic degradation over time, particularly in acidic or aqueous environments. The continuous presence of water can facilitate the leaching of ions from the matrix, weakening its structure. iosrjournals.org

The chemical stability of the polysalt matrix is influenced by factors such as the molecular weight and cross-linking density of the polyacrylic acid, the composition of the glass filler, and the presence of additives like tartaric acid, which can affect the setting reaction and matrix formation. dental-update.co.uknih.gov Manufacturers have aimed to improve the chemical stability of newer GIC formulations by using higher molecular weight polyacrylic acid and optimizing the glass composition to enhance cross-linking. nih.govdental-update.co.uk

Identification of Degradation Products through Analytical Methods

Identifying the degradation products of GICs provides valuable insights into the chemical processes involved in their breakdown. Various analytical methods can be employed for this purpose.

Techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are commonly used in the analysis of chemical compounds, including potential degradation products. jstar-research.comnih.govchromatographyonline.com GC is suitable for volatile or semi-volatile compounds, often requiring derivatization to make analytes more volatile or detectable. nih.govfujifilm.com HPLC is effective for a wider range of compounds, including less volatile or polar substances. jstar-research.comchromatographyonline.com

Spectroscopic methods, such as Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier Transform Infrared (FTIR) spectroscopy, can also be used to characterize the chemical structure of degradation products and changes in the material's composition upon degradation. nih.govresearchgate.net For instance, FTIR can reveal changes in the silicate (B1173343) network of the glass or the presence of specific functional groups in leached components. researchgate.net

Inductively Coupled Plasma Optical Emission Spectroscopy (ICP-OES) or Atomic Absorption Spectroscopy (AAS) can quantify the release of specific ions, such as aluminum, calcium, strontium, and fluoride, from the glass filler and polysalt matrix into the surrounding medium. researchgate.netresearchgate.net

While specific studies detailing the degradation products of this compound were not extensively found in the search results, research on other GICs indicates that degradation products can include leached metal ions (Al³⁺, Ca²⁺, Sr²⁺), fluoride ions (F⁻), and potentially fragments of the polyacrylic acid chains or other organic components present in the cement. researchgate.netresearchgate.net The specific degradation products and their relative amounts depend on the composition of the GIC and the nature of the degrading environment.

Analytical methods, when applied to study the interaction of this compound with various media, can help to elucidate the chemical reactions occurring during degradation and identify the specific components that are leached or altered. This information is crucial for understanding the material's long-term behavior and for developing more stable GIC formulations in the future.

Based on the conducted searches, it was not possible to find specific in vitro biocompatibility research focusing solely on the chemical compound or product designated as "this compound" using the specified cellular and molecular level assays (cellular viability, metabolism assays with NIH3T3, L929, UMR-106, primary human osteoblasts; MTS/MTT methodologies; cell adhesion and morphology studies with SEM).

While the searches yielded numerous studies investigating the in vitro biocompatibility of other GC Fuji glass ionomer cements, such as GC Fuji IX GP, GC Fuji Triage, and GC Fuji II LC, employing the methodologies and cell lines mentioned in the outline, direct research specifically centered on "this compound" at this level of detail was not found within the search results.

Therefore, with the currently available information from the searches, it is not possible to generate a thorough, informative, and scientifically accurate article that strictly adheres to the provided outline and focuses solely on the chemical compound "this compound".

Biocompatibility Research at the Cellular and Molecular Level in Vitro Studies

Biochemical Markers of Cellular Response

Cellular responses to dental materials can be assessed by monitoring the production of specific biochemical markers. These markers can indicate cell differentiation, metabolic activity, or the initiation of inflammatory or apoptotic pathways.

Osteocalcin (B1147995) is a non-collagenous protein synthesized by osteoblasts and is considered a marker of osteoblastic differentiation and bone formation. Studies evaluating the biocompatibility of GICs with osteoblastic cells often measure osteocalcin production to assess the material's potential impact on bone cell activity. Research involving glass ionomer cements, including some GC Fuji variants like GC Fuji II LC, has investigated their interaction with human osteoblastic cells and the resulting osteocalcin production, indicating that some GICs can support osteoblastic phenotype expression fishersci.nl. While specific data on osteocalcin production in response to GC Fuji III was not found in the immediate search, the assessment of this marker is a standard approach in evaluating the osteoinductive potential or biocompatibility of dental materials with bone-related cells fishersci.nl.

Exposure of cells to dental materials can trigger inflammatory responses or induce apoptosis. The expression levels of inflammatory markers such as Tumor Necrosis Factor-alpha (TNFα) and apoptotic markers like Caspase 3 are often analyzed in cell cultures to assess these effects. Studies investigating the biological impact of dental materials, including GICs and resin-modified GICs (RMGICs), have examined the activation of caspases (e.g., Caspase 3/7, Caspase 9) as indicators of apoptosis. Additionally, the release of pro-inflammatory cytokines such as TNFα, Interleukin-1 beta (IL-1β), and Interleukin-6 (IL-6) has been assessed in response to dental material eluates. The biocompatibility and the extent of inflammatory or apoptotic responses can vary depending on the specific composition of the material and the cell type studied.

Osteocalcin Production in Osteoblastic Cultures

Eluate Composition and Cellular Impact

The release of soluble components from dental materials into the surrounding environment can significantly influence cellular behavior and tissue response. Analyzing the composition of material eluates and their effects on cells in vitro is crucial for understanding biocompatibility.

Glass ionomer cements, including the GC Fuji family, are based on the reaction between a fluoroaluminosilicate glass powder and a polyacid liquid, typically polyacrylic acid. Upon setting, a hardened matrix is formed, but some components may leach out over time. The liquid component of GICs primarily contains polyacids. In the case of some resin-modified glass ionomer cements like GC Fuji PLUS, the liquid may also contain monomers such as 2-hydroxyethyl methacrylate (B99206) (HEMA) and urethane (B1682113) dimethacrylate (UDMA), although the exact composition can be proprietary. Studies on various dental materials, including RMGICs, have identified HEMA and UDMA as leachable components that can contribute to cellular responses. The leaching of polyacid components and other soluble species from GICs and RMGICs is a known phenomenon that can influence their interaction with cells and tissues fishersci.nl.

The cytotoxic effect of dental materials is often dependent on the concentration of leached components. In vitro studies frequently assess the dose-response relationship to determine the levels at which a material's eluate becomes toxic to cells. Different cell lines, such as fibroblasts and osteoblast-like cells, exhibit varying sensitivities to the eluates of dental materials. For instance, studies comparing the cytotoxicity of different GICs and RMGICs have shown that the concentration of the material extract directly influences cell viability, with higher concentrations often leading to reduced cell metabolism and increased cytotoxic effects. Some conventional GICs, like GC Fuji IX GP, have demonstrated lower cytotoxicity compared to certain RMGICs. The cytotoxic effects can also be time-dependent, with cells potentially recovering or adapting to lower levels of leached substances over longer exposure periods.

Illustrative Data on In Vitro Cytotoxicity (Based on general GIC studies):

While specific dose-response data for this compound was not available, studies on other GICs demonstrate concentration-dependent cytotoxicity. The following table illustrates a hypothetical representation of how cell viability might be affected by increasing concentrations of a GIC eluate based on general findings in the literature.

Eluate Concentration (%)	Cell Viability (%)
0 (Control)	100
6.25	95
12.5	90
25	75
50	50
100	20

Note: This table is illustrative and based on general trends observed in in vitro cytotoxicity studies of dental materials, not specific data for this compound.

Advanced Research Methodologies and Future Directions

Spectroscopic and Chromatographic Techniques

Chromatography is a fundamental analytical method used to separate components within a complex mixture based on their differential distribution between a stationary phase and a mobile phase. designermoleculesinc.com When coupled with mass spectrometry (MS), these techniques become invaluable for identifying and quantifying separated compounds, offering high sensitivity and structural information. designermoleculesinc.comnih.govdntb.gov.uaatamanchemicals.com

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Compound Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds. biosynth.com It is widely employed in various fields, including the analysis of complex chemical compositions and the identification of unknown substances at trace levels. nih.gov In the context of dental materials like glass ionomer cements, GC-MS can be utilized to analyze volatile components released during setting or degradation. Studies on resin-modified GICs, which contain methacrylate (B99206) monomers in addition to the traditional glass ionomer components, have successfully used GC-MS to identify residual monomers such as 2-hydroxyethyl methacrylate (HEMA) in material extracts. This type of analysis is critical for understanding the potential release of leachable substances from the material over time.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Non-Volatile Organic Compounds

Liquid Chromatography-Mass Spectrometry (LC-MS) is an essential technique for analyzing non-volatile, polar, or high molecular weight compounds that are not suitable for GC-MS analysis. designermoleculesinc.com This method is particularly relevant for studying the polymeric components of glass ionomer cements, such as polyacrylic acid, and potential non-volatile degradation products or additives. LC-MS has been applied in broader chemical and biological analyses to identify a wide range of non-volatile organic molecules, including phenolic compounds and other metabolites. dntb.gov.uaatamanchemicals.com Its application to GC Fuji III would enable detailed characterization of the polyacrylic acid structure, its interactions, and any changes it undergoes within the cement matrix.

Advanced GC×GC Method Development for Complex Mixture Analysis

Comprehensive Two-Dimensional Gas Chromatography (GC×GC) represents an advanced chromatographic technique that offers significantly enhanced separation power compared to one-dimensional GC. By coupling two capillary columns with different stationary phases via a modulator, GC×GC can resolve highly complex mixtures, providing increased peak capacity, improved resolution, and greater sensitivity. While specific applications of GC×GC to this compound were not found in the immediate search results, this technique holds significant potential for a more thorough analysis of the complex mixture of organic and potentially volatile inorganic species that might be present in or released from the cement. Its ability to separate coeluting compounds in a single-dimension analysis makes it ideal for a detailed characterization of trace components or degradation products that might otherwise be overlooked.

Illustrative Data Table: Potential Compounds Analyzable by GC-MS and LC-MS in GICs

Technique	Compound Type	Examples (based on GIC studies)
GC-MS	Volatile/Semi-Volatile Organics	Residual Monomers (e.g., HEMA)
LC-MS	Non-Volatile Organics	Polyacrylic Acid, Degradation Products

Note: This table illustrates the types of compounds that can be analyzed using these techniques based on research on glass ionomer cements.

Computational Modeling and Simulation

Computational approaches provide valuable insights into the fundamental processes governing the behavior of materials like this compound, complementing experimental studies. Theoretical models and simulations can explore reaction mechanisms, material structure, and interactions at the atomic and molecular levels.

Theoretical Models of Setting Reaction Kinetics

The setting reaction of glass ionomer cements is a complex acid-base process involving the dissolution of the fluoroaluminosilicate glass powder by the polyacrylic acid solution, followed by the cross-linking of polyacid chains by released metal ions (such as calcium, strontium, aluminum, and sodium) to form a rigid polysalt matrix. This reaction proceeds through distinct stages, including ion extraction, cross-linking, and subsequent maturation leading to increased mechanical properties. Theoretical models can be developed to describe the kinetics of these stages, predicting reaction rates and the influence of various factors like powder-to-liquid ratio, particle size, and the presence of additives. While detailed theoretical models specifically for this compound's setting kinetics were not extensively elaborated in the search results, the principles of modeling the acid-base reaction and ion cross-linking in GICs are established. Studying the kinetics through methods like impedance spectroscopy can provide data to validate and refine these theoretical models.

Molecular Dynamics Simulations of Polymer-Ion Interactions

Molecular dynamics simulations are powerful tools for investigating the interactions between molecules and ions at an atomic level. In the context of glass ionomer cements, these simulations can provide detailed insights into the interactions between the polyacrylic acid chains and the metal ions released from the glass. Studies using molecular dynamics have explored the interactions between polymers, including polyacrylic acid, and inorganic substrates, revealing the formation of strong ionic interactions (e.g., Ca-O ionic pairs) and hydrogen bonds that contribute to the material's cohesion and bond strength. Furthermore, ab initio molecular dynamics simulations have been employed to characterize the structure and dynamics of fluoro-aluminosilicate glasses themselves, examining the roles of different ions like aluminum, phosphorus, and fluorine in influencing the glass network's properties and flexibility. Applying these simulation techniques to the specific components and ratios found in this compound can help elucidate the atomic-level mechanisms that govern the setting process, the formation of the polysalt matrix, and the interface between the glass particles and the polymer matrix. This understanding is crucial for rational design and improvement of the material's mechanical properties and durability.

Illustrative Data Table: Insights from Computational Modeling of GICs

Modeling Approach	Focus Area	Key Insights (based on GIC studies)
Theoretical Models	Setting Reaction Kinetics	Prediction of reaction rates, influence of material parameters
Molecular Dynamics Sims.	Polymer-Ion Interactions	Identification of ionic and hydrogen bonding, Glass network dynamics

Note: This table provides examples of insights gained from computational studies on glass ionomer cements.

Finite Element Analysis (FEA) for Material Behavior Prediction

Finite Element Analysis (FEA) is a computational technique increasingly utilized in dental material science to predict the mechanical behavior of materials under various conditions. jnsbm.orgnih.govmdpi.com While often applied in clinical simulations to analyze stress distribution in teeth and restorations, FEA is also valuable for understanding the intrinsic material properties and how they respond to forces and setting reactions. nih.govmdpi.com

Studies employing FEA on glass ionomer cements, including resin-modified variants like Fuji II LC, investigate stress and deformation patterns. mdpi.commdpi.com For instance, FEA has been used to study the stresses and deformations generated within GIC fillings during the setting process, providing insights into the material's internal stress development as it hardens. mdpi.com This type of analysis helps researchers predict how variations in material composition or structure might influence its mechanical integrity and dimensional stability over time, independent of the complex biological environment. nih.govmdpi.com FEA can assess parameters such as compressive and diametral tensile strength by simulating material response to applied loads, offering a numerical approach to complement experimental mechanical testing. nih.gov

Development of Novel Characterization Techniques

Characterization of glass ionomer cements like this compound relies on a range of analytical techniques to probe their chemical structure, setting reaction, and material properties. Standard techniques such as X-ray diffraction (XRD), Fourier Transform-Infrared spectroscopy (FTIR), Scanning Electron Microscopy (SEM), and Energy Dispersive X-ray (EDX) analysis are routinely employed to examine the glass powder, the set cement's microstructure, and elemental composition. scirp.orgaimspress.com

More advanced or specifically applied techniques contribute to a deeper understanding. Inductively Coupled Plasma-Atomic Emission Spectroscopy (ICP-AES) and ion-selective electrodes are crucial for quantifying the release of various ions, such as fluoride (B91410), calcium, aluminum, and silicon, from the cement matrix into the surrounding environment. clinmedjournals.org UV-Vis spectrometry and atomic absorption spectrometry are also used for ion release analysis. scirp.org Microhardness testing, often coupled with techniques like SEM-EDX, helps assess the material's mechanical evolution during setting and its response to environmental factors or modifications. nih.govresearchgate.net Research also explores techniques like Transmission Electron Microscopy (TEM) for characterizing nanomaterials incorporated into GICs and understanding their dispersion and interaction within the cement matrix. aimspress.commdpi.com

Future Research Avenues for this compound Chemical Compounds

Future research on this compound and similar GICs is focused on enhancing their inherent therapeutic and mechanical properties through chemical modification and a deeper understanding of their long-term behavior.

Bioactive Ion Release and Stimulated Remineralization Research

A key area of research involves further exploring and augmenting the bioactive potential of GICs, particularly their ability to release ions that promote remineralization of tooth structure. This compound is known to release fluoride ions, contributing to caries prevention. ontosight.aiclinmedjournals.org Research is ongoing to understand the kinetics and total capacity of fluoride release, as well as the release of other beneficial ions like calcium, phosphate (B84403), aluminum, and silicon. clinmedjournals.orgnih.govunam.mxopendentistryjournal.com Studies utilize techniques like ICP-AES and ion-selective electrodes to quantify ion release under various conditions, such as different pH levels and temperatures, to simulate the oral environment. clinmedjournals.orgopendentistryjournal.com Future work aims to tailor the glass and liquid compositions to optimize the sustained release of multiple ions at therapeutic concentrations, thereby enhancing stimulated remineralization and potentially reversing early carious lesions. nih.gov

Tailoring Chemical Formulations for Specific Research Applications

Tailoring the chemical formulation of this compound and other GICs allows for the development of materials with properties optimized for specific research applications beyond traditional restorations. This involves modifying the composition of the fluoroaluminosilicate glass powder, such as altering the ratios of silica (B1680970), alumina (B75360), and fluorides, or incorporating different metallic ions like strontium, zinc, or magnesium to influence reactivity, strength, and radiopacity. scirp.org The polyacrylic acid liquid can also be modified, for instance, by changing its molecular weight, concentration, or copolymerizing it with other monomers to alter viscosity, setting time, and mechanical properties. sigmaaldrich.cnnih.gov Research explores the inclusion of specific monomers or polymers to introduce new functionalities or improve the interaction with reinforcing fillers. mdpi.comsigmaaldrich.cn This tailoring is crucial for developing experimental GICs with controlled setting characteristics, enhanced mechanical performance for in vitro testing, or specific ion release profiles for studying remineralization mechanisms in controlled laboratory settings.

Understanding Long-Term Material-Environment Interactions in Controlled Settings

Investigating the long-term interactions of this compound chemical compounds with controlled environments is essential for predicting their durability and performance. This involves studying phenomena such as water sorption and solubility, particularly in various aqueous solutions simulating physiological or challenging conditions (e.g., acidic environments). tums.ac.irnih.govmdpi.com Controlled laboratory studies assess the degradation mechanisms of the cement matrix over extended periods and how these processes influence ion release and mechanical stability. nih.govmdpi.com Techniques like thermogravimetric analysis are used to evaluate water balance within the material over time. mdpi.com Future research aims to develop in vitro models that more accurately mimic the complex chemical and thermal fluctuations encountered in relevant environments to gain a comprehensive understanding of the long-term behavior and stability of this compound.

Q & A

Q. What are the key physicochemical properties of GC Fuji III that influence its clinical performance in dental applications?

• Methodological Answer : Focus on properties like solubility, adhesion strength, and polymerization efficiency. Use standardized tests such as ISO 9917 for solubility measurements (e.g., Table 4 in ). For adhesion, employ shear bond strength tests on dentin/enamel substrates under controlled humidity. Reference multivariate statistical tools to correlate properties with clinical outcomes .

Q. What standardized protocols exist for evaluating the mechanical durability of this compound under simulated oral conditions?

• Methodological Answer : Follow ISO 4049 for flexural strength testing and ISO 6872 for wear resistance. Simulate oral conditions (e.g., thermocycling at 5–55°C for 10,000 cycles) and use profilometry to quantify surface degradation. Ensure reproducibility by documenting environmental controls (temperature, humidity) and sample preparation protocols .

Q. How can researchers ensure sample homogeneity in this compound studies to minimize experimental variability?

• Methodological Answer : Use stratified randomization during sample allocation and validate homogeneity via X-ray fluorescence (XRF) or energy-dispersive spectroscopy (EDS). Report particle size distribution and mixing protocols (e.g., vacuum mixing to reduce air bubbles) .

Advanced Research Questions

Q. How can hierarchical multivariate curve resolution (HMCR) improve metabolite profiling in GC/MS-based analyses of this compound degradation byproducts?

• Methodological Answer : Apply HMCR (as in ) to deconvolute overlapping chromatographic peaks from degraded samples. Combine with principal component analysis (PCA) to identify metabolite clusters linked to hydrolytic degradation. Validate with spiked standards and cross-reference with NIST libraries .

Q. What experimental design principles should guide comparative studies of this compound’s microleakage resistance against other glass ionomer cements (GICs)?

• Methodological Answer : Use a factorial design to test variables like cavity preparation technique (invasive vs. non-invasive) and aging protocols (e.g., pH cycling). Employ dye penetration tests () and ordinal regression to analyze microleakage scores. Control for confounding variables (e.g., operator skill) via double-blinded protocols .

Q. How can contradictory data on this compound’s long-term solubility be resolved across different clinical trials?

• Methodological Answer : Conduct a meta-analysis using PRISMA guidelines to assess heterogeneity. Stratify data by study design (in vitro vs. in vivo), storage media (distilled water vs. artificial saliva), and measurement intervals. Apply mixed-effects models to account for variability in experimental conditions .

Q. What advanced imaging techniques are suitable for analyzing the interfacial adaptation of this compound to tooth substrates?

• Methodological Answer : Use micro-CT scanning at <10 µm resolution to visualize marginal gaps. Complement with SEM-EDS for elemental mapping of the adhesive interface. Apply finite element analysis (FEA) to model stress distribution under occlusal loads .

Data Analysis and Reproducibility

Q. How should researchers address batch-to-batch variability in this compound when designing longitudinal studies?

• Methodological Answer : Implement quality control checks using Fourier-transform infrared spectroscopy (FTIR) to verify chemical consistency. Include batch numbers as random effects in statistical models (e.g., linear mixed models) and report coefficient of variation (CV) for critical properties .

Q. What statistical methods are recommended for detecting subtle differences in fluoride release kinetics between this compound and modified formulations?

• Methodological Answer : Use time-series analysis with repeated-measures ANOVA or generalized estimating equations (GEEs). Normalize data to baseline fluoride levels and account for autocorrelation using ARIMA models. Validate with in situ pH measurements .

Ethical and Reporting Standards

Q. How can researchers align this compound studies with FAIR (Findable, Accessible, Interoperable, Reusable) data principles?

• Methodological Answer : Deposit raw datasets (e.g., chromatograms, mechanical test results) in repositories like Zenodo with unique DOIs. Use standardized metadata templates (e.g., ISA-Tab) and open-source tools like OpenChrom for data processing. Cite for guidelines on reproducible data sharing .